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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488 Get Quote

Technical Support Center: Disperbyk 160
Formulations
This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the long-term stability of formulations containing

Disperbyk 160.

Frequently Asked Questions (FAQs)
Q1: What is Disperbyk 160 and what is its primary function?

Disperbyk 160 is a wetting and dispersing additive for solvent-borne systems.[1][2] It is a

solution of a high molecular weight block copolymer with pigment affinic groups.[1][3][4] Its

primary function is to deflocculate pigments and provide steric stabilization, which prevents

reagglomeration.[2][4][5] This leads to stabilized color strength, high gloss, and improved

pigment wetting and loading.[1][4]

Q2: In which applications is Disperbyk 160 typically used?

Disperbyk 160 is utilized in a variety of solvent-borne coatings, including general industrial,

automotive OEM and refinish, coil coatings, wood coatings, and pigment concentrates.[1]

Q3: How does Disperbyk 160 contribute to long-term stability?
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Disperbyk 160 promotes long-term stability by ensuring a fine and homogeneous distribution

of solid particles in liquid media.[6][7][8] It achieves this by adsorbing onto the surface of

pigments, creating a steric barrier that prevents them from coming close enough to flocculate.

[5][9] This stabilization helps to maintain viscosity and prevent settling of pigments over time.

[10]

Q4: Are there any known compatibility issues with Disperbyk 160?

The treatment of some organic pigments can negatively impact the effectiveness of Disperbyk
160. In such instances, testing with an untreated version of the same pigment may yield better

results.[5] Additionally, in coil coatings, potential interactions with acid catalysts should be

considered, with amine-blocked acids being less suitable.[5]

Troubleshooting Guide
Issue 1: Increased viscosity or gelling of the formulation over time.

Possible Cause: Insufficient stabilization of pigments leading to flocculation. The right

amount of wetting and dispersing additive is crucial for complete coverage of the pigment

surface.[11]

Troubleshooting Steps:

Verify Dosage: Ensure the concentration of Disperbyk 160 is within the recommended

range for the specific pigment type and loading. Optimal levels should be determined by

creating a ladder series in the laboratory.[5]

Improve Incorporation: Ensure the additive is well-dissolved in the resin and solvent

mixture before adding the pigments.[5] For better dispersion, it is recommended to add the

wetting and dispersing additives to the millbase.[5]

Alternative Additives: For certain systems, especially those with high solids, other

additives like Disperbyk-2152 or BYK-9076 might offer better viscosity reduction.[12][13]

Issue 2: Color shift or loss of color strength upon storage.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.byk.com/en/products/additive-guide/disperbyk-161
https://www.byk.com/en/product/additive-guide/disperbyk
https://www.byk.com/en/products/additive-guide/disperbyk
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#deflocculating-wetting-and-dispersing-additives
https://www.imcd.at/product/disperbyk160/01t6900000AYHEvAAP
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/service/technical-service/ask-the-expert/general-industrial-coatings
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.comindex.es/en/novedades/byk-additives-high-and-100-solids-systems
https://www.byk.com/en/service/technical-service/ask-the-expert/marine-and-protective-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause: Pigment flocculation or settling. When pigments agglomerate, their ability to

scatter light and impart color is reduced.

Troubleshooting Steps:

Evaluate Dispersion Quality: Check the initial dispersion quality using techniques like the

Hegman gauge. A poor initial dispersion will be more prone to flocculation over time.

Review Additive Dosage: An incorrect dosage can lead to incomplete pigment

stabilization. Refer to the recommended dosage table and consider performing a dosage

optimization study.[5]

Consider Synergistic Additives: In some cases, a combination of wetting and dispersing

agents can provide better long-term stability.

Issue 3: Formation of sediment or hard cake at the bottom of the container.

Possible Cause: Poor pigment suspension and stabilization. This occurs when the forces

holding the pigments in suspension are overcome by gravity.

Troubleshooting Steps:

Optimize Disperbyk 160 Level: Ensure adequate dosage to provide strong steric

stabilization.

Incorporate an Anti-Settling Agent: Consider the addition of a rheology modifier, such as

RHEOBYK-7410 ET or BYK-430, to build a network structure within the formulation that

helps to suspend pigments.[13]

Proper Incorporation: Ensure the dispersing additive is added to the millbase before the

pigments to ensure it can effectively adsorb onto the pigment surfaces.[5]

Data Presentation
Table 1: Recommended Dosage of Disperbyk 160 (as supplied) based on Pigment Type.
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Pigment Type Recommended Dosage (%)

Inorganic Pigments 10 - 15

Titanium Dioxide 5 - 6

Organic Pigments 30 - 90

Carbon Blacks 70 - 140

Data sourced from the Disperbyk 160 technical datasheet.[1][5] The optimal dosage is highly

dependent on the pigment's particle size and should be determined experimentally.[5]

Experimental Protocols & Workflows
A critical aspect of ensuring long-term stability is a robust experimental approach to evaluate

formulation performance over time.

Experimental Workflow for Long-Term Stability Assessment
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Caption: Experimental workflow for assessing the long-term stability of a Disperbyk 160
formulation.
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Caption: Troubleshooting decision tree for common stability issues in Disperbyk 160
formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.benchchem.com/product/b1167488?utm_src=pdf-custom-synthesis
https://www.specialchem.com/coatings/product/byk-disperbyk-160
https://www.imcd.fr/product/disperbyk160/01t6900000AYHEvAAP?business-group=advanced-materials
https://products.omya.com/products/disperbyk-160
https://mychem.ir/en/material/disperbyk-160/
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/products/additive-guide/disperbyk-161
https://www.byk.com/en/product/additive-guide/disperbyk
https://www.byk.com/en/products/additive-guide/disperbyk
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#deflocculating-wetting-and-dispersing-additives
https://www.imcd.at/product/disperbyk160/01t6900000AYHEvAAP
https://www.byk.com/en/service/technical-service/ask-the-expert/general-industrial-coatings
https://www.comindex.es/en/novedades/byk-additives-high-and-100-solids-systems
https://www.byk.com/en/service/technical-service/ask-the-expert/marine-and-protective-coatings
https://www.benchchem.com/product/b1167488#improving-the-long-term-stability-of-disperbyk-160-formulations
https://www.benchchem.com/product/b1167488#improving-the-long-term-stability-of-disperbyk-160-formulations
https://www.benchchem.com/product/b1167488#improving-the-long-term-stability-of-disperbyk-160-formulations
https://www.benchchem.com/product/b1167488#improving-the-long-term-stability-of-disperbyk-160-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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